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Compound of Interest

Compound Name: Sophoricoside

Cat. No.: B191293

Essential Safety and Handling Guide for
Sophoricoside

This guide provides crucial safety and logistical information for laboratory professionals
handling Sophoricoside. It outlines the necessary personal protective equipment (PPE), safe
handling procedures, and disposal plans to ensure a secure research environment.

Physicochemical and Safety Data

Sophoricoside is an isoflavone glycoside derived from Sophora japonica.[1][2][3] It is a yellow
to off-white crystalline powder.[2][3][4] While specific hazard information is not readily available,
it is prudent to handle it with care as with any research chemical. It is known to have various
pharmacological effects, including anti-inflammatory, anti-cancer, and immunosuppressive
properties.[1][5][6][7]1[8][9][10]
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Property Value Source

CAS Number 152-95-4 [21[3114]

Molecular Formula C21H20010 [2][3]

Molecular Weight 432.38 g/mol [31[5]
Off-white to yellow crystalline

Appearance [21(3][4][11]
powder

B Soluble in water, ethanol, and

Solubility [21[41[5]
DMSO
Short-term: 2-8°C; Long-term:

Storage -20°C (up to 1 year) or -80°C [11[3]
(up to 2 years)

Purity = 98% (HPLC) [3][4]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to minimize exposure when handling Sophoricoside. The following

equipment should be used:

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

o Eye and Face Protection: Safety glasses with side shields or goggles are essential. A face

shield may be necessary for operations with a higher risk of splashing.

» Respiratory Protection: For handling the powder outside of a certified fume hood, a filtering

half mask or a half mask with appropriate particulate filters is recommended.[12]

o Body Protection: A lab coat or a long-sleeved overall should be worn.[12]

Operational and Disposal Plans

Handling and Storage:

o Sophoricoside powder should be handled with care to avoid dust formation.
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e |tis recommended to work in a well-ventilated area or under a chemical fume hood.
» Store the compound in tightly sealed, light-resistant containers.[2]

o For long-term storage, aliquoting the solution after preparation can prevent degradation from
repeated freeze-thaw cycles.[1]

Disposal Plan:

» All waste materials, including empty containers and contaminated PPE, should be disposed
of as chemical waste in accordance with local, state, and federal regulations.[13]

e Do not dispose of Sophoricoside down the drain.[13]

» Used and unused investigational products should be documented and disposed of following
institutional and sponsor guidelines.[14]

Emergency Procedures

Spills:

o Evacuate the immediate area.

o Wear appropriate PPE before cleaning the spill.

o For small powder spills, carefully sweep up the material, avoiding dust generation, and place
it in a sealed container for disposal.

» For liquid spills, absorb with an inert material and place in a sealed container for disposal.
¢ Ventilate the area and wash the spill site after material pickup is complete.
Exposure:

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[15] Remove
contaminated clothing.
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[15] Seek medical attention.

 Inhalation: Move to fresh air.[15] If breathing is difficult, seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Fire:
o Use a dry chemical powder, carbon dioxide, or alcohol-resistant foam fire extinguisher.[15]

e Do not use a water jet.

Experimental Workflow for Safe Handling
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Sophoricoside Handling Workflow
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Caption: Workflow for the safe handling of Sophoricoside.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b191293?utm_src=pdf-body-img
https://www.benchchem.com/product/b191293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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